Cas no 5588-22-7 (Benzenemethanol,2-chloro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride, hydrate (1:1:1))

• Product Name: Benzenemethanol,2-chloro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride, hydrate (1:1:1)
• CAS No: 5588-22-7
• MF: C₁₁H₁₉Cl₂NO₂
• MW: 268.180061578751
• CID: 367787
• PubChem ID: 21784
• Update Time: 2025-04-19

Benzenemethanol,2-chloro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride, hydrate (1:1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-chloro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride, hydrate (1:1:1)
• 1-(2-chlorophenyl)-2-(propan-2-ylamino)ethanol hydrate hydrochloride
• 1-(o-Chlorophenyl)-2-(isopropylamino)ethanolhydrochloride hydrate
• 20025
• Benzenemethanol,2-chloro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride, monohydrate (9CI)
• Benzyl alcohol, o-chloro-a-[(isopropylamino)methyl]-,hydrochloride, monohydrate (8CI)
• Clorprenaline hydrochloride hydrate
• Compound20025
• Isoprophenamine hydrochloride hydrate
• o-Chloro-a-[(isopropylamino)methyl]benzylalcohol hydrochloride hydrate
• CLORPRENALINE HYDROCHLORIDE [WHO-DD]
• T6CRE6WE0W
• Q27289733
• O-Chloro-alpha[(isopropylamino)methyl]benzyl alcohol hydrochloride monohydrate
• Asthone
• Clorprenaline hydrochloride (JAN/USAN)
• CLORPRENALINE HYDROCHLORIDE [USAN]
• Broncon
• clorprenalin hydrochlorid-1-wasser
• CHEBI:31422
• D01835
• CLORPRENALINE HYDROCHLORIDE MONOHYDRATE [MI]
• Kalutein
• Fusca
• Pentadoll
• BENZENEMETHANOL, 2-CHLORO-.ALPHA.-(((1-METHYLETHYL)AMINO)METHYL)-, HYDROCHLORIDE, MONOHYDRATE
• 5588-22-7
• 1-(2-Chlorophenyl)-2-[(propan-2-yl)amino]ethan-1-ol--hydrogen chloride--water (1/1/1)
• o-Chloro-alpha-((isopropylamino)methyl)benzyl alcohol hydrochloride monohydrate
• CHEMBL3989576
• Clopinerin
• Benzenemethanol, 2-chloro-alpha-(((1-methylethyl)amino)methyl)-, hydrochloride, monohydrate
• Benzyl alcohol, o-chloro-alpha-((isopropylamino)methyl)-, hydrochloride, monohydrate
• Clorprenaline hydrochloride monohydrate
• SCHEMBL45370
• CLORPRENALINE HYDROCHLORIDE MONOHYDRATE [MART.]
• Clorprenaline hydrochloride [USAN:JAN]
• Isoprophenamine hydrochloride monohydrate
• Restanolon
• CLORPRENALINE HYDROCHLORIDE [MART.]
• Cosmoline
• Conselt
• DTXSID80971284
• UNII-T6CRE6WE0W

• Inchi： 1S/C11H16ClNO.ClH.H2O/c1-8(2)13-7-11(14)9-5-3-4-6-10(9)12;;/h3-6,8,11,13-14H,7H2,1-2H3;1H;1H2
• InChI Key： DBPRUZCKPFOVDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CNC(C)C)O.Cl.O

Computed Properties

• Exact Mass: 267.0792842g/mol
• Monoisotopic Mass: 267.0792842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 33.3Ų

Experimental Properties

• Melting Point: 163-164°